Cas no 23088-28-0 (2-Chloro-2'-phenylacetanilide)

• Product Name: 2-Chloro-2'-phenylacetanilide
• CAS No: 23088-28-0
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• MDL: MFCD00859219
• CID: 52225
• PubChem ID: 1129350
• Update Time: 2025-08-05

2-Chloro-2'-phenylacetanilide Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-Biphenyl]-2-yl)-2-chloroacetamide
• N-1,1'-Biphenyl-2-yl-2-chloroacetamide
• 2-Chloro-2?-phenylacetanilide
• 2-Chloro-2'-phenylacetanilide
• 2-CHLORO-2'-PHENYLACETANILIDE,OFF-WHITE SOLID
• 2-chloro-N-(2-phenylphenyl)acetamide
• N-([1,1-biphenyl]-2-yl)-2-chloroacetamide
• N-Biphenyl-2-yl-2-chloro-acetamide
• C-Chlor-N-(biphenylyl-(2))-acetamid
• Chlor-essigsaeure-biphenyl-2-ylamid
• chloroacetamido-2 biphenyle
• N-(biphenyl-2-yl)-2-chloroacetamide
• N-2-Biphenylyl-2-chloroacetamide
• N-Chloroacetylbiphenyl-2-amin
• doi:10.14272/BDDDKTKNLZLTQD-UHFFFAOYSA-N
• AKOS000268731
• N-(2-Biphenylyl)-2-chloroacetamide
• SCHEMBL3172180
• SR-01000324646
• DTXSID10360581
• CHEMBL2164313
• MFCD00859219
• 23088-28-0
• BDDDKTKNLZLTQD-UHFFFAOYSA-N
• Z56887756
• 10.14272/BDDDKTKNLZLTQD-UHFFFAOYSA-N
• N-{[1,1'-BIPHENYL]-2-YL}-2-CHLOROACETAMIDE
• SY132021
• FT-0664855
• LS-08883
• CS-0001523
• biphenyl-2-ylcarbamoylmethyl chloride
• EN300-01931
• SR-01000324646-1
• A4889
• F70138
• ALBB-026179
• DB-012488
• STL377984
• Acetamide, N-[1,1'-biphenyl]-2-yl-2-chloro-

• MDL： MFCD00859219
• Inchi： 1S/C14H12ClNO/c15-10-14(17)16-13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key： BDDDKTKNLZLTQD-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.06100
• Monoisotopic Mass: 245.060742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 406.2°C at 760 mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.619
• PSA: 29.10000
• LogP: 3.60390
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-2'-phenylacetanilide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-2'-phenylacetanilide

Comprehensive Guide to 2-Chloro-2'-phenylacetanilide (CAS No. 23088-28-0): Properties, Applications, and Industry Insights

2-Chloro-2'-phenylacetanilide (CAS No. 23088-28-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This chlorinated acetanilide derivative features a phenyl group attached to the acetamide moiety, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular formula of 2-Chloro-2'-phenylacetanilide is C₁₄H₁₂ClNO, with a molecular weight of 245.70 g/mol. Its crystalline solid form and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) make it particularly useful in laboratory settings. Recent studies highlight its potential as a building block for drug discovery, especially in developing novel analgesics and anti-inflammatory agents, aligning with the pharmaceutical industry's focus on targeted drug design.

In agrochemical applications, 2-Chloro-2'-phenylacetanilide serves as a precursor for herbicide formulations. Its structural properties enable the synthesis of compounds that exhibit selective weed control, addressing the global need for sustainable crop protection solutions. As environmental regulations tighten, researchers are exploring greener synthesis routes for this intermediate, reflecting the industry's shift toward eco-friendly chemical processes.

Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed to verify the purity of CAS No. 23088-28-0. Quality control is critical, as impurities can affect downstream applications. This emphasis on analytical validation resonates with current trends in quality-by-design (QbD) methodologies, a hot topic in chemical manufacturing.

From a commercial perspective, the demand for 2-Chloro-2'-phenylacetanilide is influenced by its role in custom synthesis and contract research organizations (CROs). Suppliers often highlight its batch-to-batch consistency and compliance with REACH regulations, key concerns for procurement specialists. The compound's stability under controlled storage conditions (typically 2–8°C) further enhances its logistical feasibility.

Emerging research explores the compound's potential in material science, particularly in polymer modification. Its aromatic and amide functionalities could contribute to advanced polymer architectures, a field gaining traction due to applications in biodegradable materials. This interdisciplinary relevance positions CAS 23088-28-0 as a compound of interest beyond traditional chemistry sectors.

Safety data for 2-Chloro-2'-phenylacetanilide emphasize standard laboratory precautions, including the use of gloves and eye protection. While not classified as hazardous under current guidelines, proper risk assessment protocols are recommended—a practice aligned with the broader push for occupational safety enhancements in chemical industries.

The synthesis of 2-Chloro-2'-phenylacetanilide typically involves the reaction of 2-chloroacetyl chloride with 2-aminobiphenyl, followed by purification steps. Recent innovations focus on catalytic optimization to improve yield and reduce waste, addressing the pharmaceutical industry's drive toward green chemistry principles.

In summary, 2-Chloro-2'-phenylacetanilide (CAS No. 23088-28-0) represents a multifaceted chemical intermediate with expanding applications. Its relevance to drug development, agrochemical innovation, and material science ensures continued interest from the scientific community. As research evolves, so too will the methodologies to harness its full potential, making it a compound worth monitoring in the coming years.